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Compound of Interest

Compound Name: Methyl 2-(chloromethyl)nicotinate

Cat. No.: B109170 Get Quote

An In-depth Technical Guide on the Chemical Properties of Methyl 2-
(chloromethyl)nicotinate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 2-(chloromethyl)nicotinate is a key pharmaceutical intermediate recognized for its

role in the synthesis of a variety of biologically active molecules.[1] As a derivative of nicotinic

acid, a form of vitamin B3, this compound incorporates a reactive chloromethyl group and a

methyl ester on a pyridine ring, making it a versatile building block in medicinal chemistry.[2] Its

primary applications lie in the development of novel therapeutic agents, including Toll-like

receptor (TLR) agonists for immune-related diseases and specialized molecules for studying

RNA structures within living cells.[1] This guide provides a comprehensive overview of its

chemical properties, synthesis, reactivity, and analytical methodologies.

Core Chemical Properties
Methyl 2-(chloromethyl)nicotinate is an orange oil at room temperature.[1] The following

table summarizes its key chemical and physical properties.
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Property Value Reference

CAS Number 177785-14-7 [3][4][5]

Molecular Formula C₈H₈ClNO₂ [4][5]

Molecular Weight 185.61 g/mol [4][5]

Appearance Orange Oil [1][6]

SMILES COC(=O)C1=C(N=CC=C1)CCl [5]

Spectroscopic Data
While detailed experimental spectra for Methyl 2-(chloromethyl)nicotinate are not widely

available in public domains, the expected spectroscopic characteristics can be predicted based

on its structure.

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons on the pyridine ring, a singlet for the methyl ester protons (-OCH₃), and a singlet for

the chloromethyl protons (-CH₂Cl).

¹³C NMR: The carbon NMR would display signals for the carbonyl carbon of the ester, the

carbons of the pyridine ring, the methyl carbon of the ester, and the chloromethyl carbon.

Infrared (IR) Spectroscopy: Key absorption bands would be expected for the C=O stretch of

the ester group (around 1720-1740 cm⁻¹), C-O stretching, C=N and C=C stretching from the

pyridine ring, and a C-Cl stretch.

Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak

corresponding to its molecular weight, along with characteristic fragmentation patterns, such

as the loss of the chloromethyl group or the methoxy group.

Synthesis and Purification
Methyl 2-(chloromethyl)nicotinate can be synthesized from 2-methylnicotinate methyl ester

through a two-step process involving oxidation followed by chlorination.[1][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92454875.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB92454875.htm
https://www.biosynth.com/p/CHA78514/177785-14-7-methyl-2-chloromethylnicotinate
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB92454875.htm
https://www.biosynth.com/p/CHA78514/177785-14-7-methyl-2-chloromethylnicotinate
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB92454875.htm
https://www.biosynth.com/p/CHA78514/177785-14-7-methyl-2-chloromethylnicotinate
https://wap.guidechem.com/question/what-is-the-background-and-ove-id121236.html
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_Methyl_2_aminomethyl_nicotinate.pdf
https://www.biosynth.com/p/CHA78514/177785-14-7-methyl-2-chloromethylnicotinate
https://www.benchchem.com/product/b109170?utm_src=pdf-body
https://www.benchchem.com/product/b109170?utm_src=pdf-body
https://wap.guidechem.com/question/what-is-the-background-and-ove-id121236.html
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_Methyl_2_aminomethyl_nicotinate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Synthesis
Step 1: N-Oxidation of 2-Methylnicotinate Methyl Ester

In a 250 mL single-neck reaction flask, add 2-methylnicotinate methyl ester (10.0g, 66.2

mmol), m-chloroperbenzoic acid (16.3g, 94.5 mmol), and dichloromethane (140 mL).[1]

Stir the mixture at room temperature overnight.[1]

Adjust the pH to 7-8 using a saturated sodium bicarbonate solution.[1]

Extract the organic layer with dichloromethane (2 x 50 mL).[1]

Combine the organic layers, wash with saturated brine, and dry over anhydrous sodium

sulfate.[1]

Filter and remove the solvent under reduced pressure to yield the N-oxide intermediate.[1]

Step 2: Chlorination

Add the crude N-oxide residue to phosphorus oxychloride (60 mL).[1]

Reflux the mixture with stirring for 4 hours.[1]

Remove the excess phosphorus oxychloride under reduced pressure.[1][6]

Carefully pour the residue into ice water and neutralize to a weakly alkaline pH with solid

sodium carbonate.[1][6]

Extract the product with ethyl acetate (3 x 60 mL).[1]

Combine the organic layers, wash with saturated brine, and dry over anhydrous sodium

sulfate.[1][6]

Filter and remove the solvent under reduced pressure.[1]

Experimental Protocol: Purification
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The crude product is purified using flash column chromatography with a solvent gradient of

ethyl acetate in petroleum ether (0% to 30%) to yield pure Methyl 2-(chloromethyl)nicotinate
as an orange oil.[1][6]
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Synthesis and Purification Workflow
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4. Extraction
with Ethyl Acetate
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(Ethyl Acetate/Petroleum Ether)

Dry & Evaporate
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Caption: Workflow for the synthesis and purification of Methyl 2-(chloromethyl)nicotinate.
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Chemical Reactivity and Applications
The reactivity of Methyl 2-(chloromethyl)nicotinate is dominated by the electrophilic nature of

the chloromethyl group.[2] The chlorine atom is a good leaving group, making the adjacent

carbon atom susceptible to attack by nucleophiles.

Nucleophilic Substitution (Sₙ2 Reactions)
The compound readily undergoes bimolecular nucleophilic substitution (Sₙ2) reactions with a

variety of nucleophiles, such as amines and thiols.[2] This reactivity is fundamental to its utility

as a building block for more complex molecules. For instance, it is used in the alkylation of

potassium phthalimide, followed by hydrazinolysis, to synthesize Methyl 2-

(aminomethyl)nicotinate.[6]

Reactivity Profile
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Sₙ2 Products

Methyl 2-(chloromethyl)nicotinate
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Sₙ2 Reaction

N-Alkylated Phthalimide

Sₙ2 Reaction

Amines (R-NH₂) Thiols (R-SH) Potassium Phthalimide

Click to download full resolution via product page

Caption: Nucleophilic substitution reactions of Methyl 2-(chloromethyl)nicotinate.

Applications in Drug Discovery and Chemical Biology
TLRs Agonists: The compound serves as a precursor for phenanthroimidazole derivatives,

which act as regulators of Toll-like receptors (TLRs).[1] These derivatives have potential
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therapeutic applications in treating immune-related diseases such as cancer, autoimmune

disorders, and infections.[1]

RNA Structure Probing: It is an intermediate in the synthesis of NAI-1, a compound used to

visualize RNA secondary structures in living cells, aiding in the understanding of molecular

behaviors central to biological regulation.[3]

Safety and Handling
As a chlorinated organic compound, Methyl 2-(chloromethyl)nicotinate should be handled

with appropriate safety precautions in a well-ventilated fume hood. Standard personal

protective equipment, including safety goggles, gloves, and a lab coat, should be worn. It is

classified as an eye irritant.[7] For detailed safety information, consult the material safety data

sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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